Cas no 1306-38-3 (Cerium(IV) Oxide)

• Product Name: Cerium(IV) Oxide
• CAS No: 1306-38-3
• MF: CeO₂
• MW: 172.114797592163
• MDL: MFCD00010933
• CID: 41174
• PubChem ID: 24852135
• Update Time: 2025-06-19

Cerium(IV) Oxide Chemical and Physical Properties

Names and Identifiers

• Cerium Oxide
• Cerium dioxide
• ceric oxide coating quality balzers
• Ceriumoxideyellowpowder
• Cerium (IV) oxide
• CeriumoxideREO
• CERAMICS-AEium(IV) oxide
• Cerium(IV) oxide nanopowder
• Ceriumoxide-anhydrous
• Ceric dioxide
• CeO2
• Cerdioxyd
• Ceria
• Ceric oxide,ceria,Ceric oxide
• molycomp5310
• needlal
• needlalu15
• needlalw15
• nidoral
• opaline
• cerous oxide
• Ceria, felt
• Cerium(IV) oxide
• cericdioxide
• Nano cerium oxide
• Nano-cerium oxide polishing powder
• White Cerium oxide
• cerium rouge
• Ceric oxide
• Cerium Oxide Powder, 99.9% (REO) Nano
• Cerium(IV) oxide, powder, 90%
• Cerium(IV) oxide, REacton?
• 1306-38-3
• Cerium(IV) oxide, REacton
• AKOS025310685
• MFCD00010927
• MFCD00010933
• CCRIS 2288
• dioxocerium
• Cerium Oxide Dispersion
• Cerium oxide (CeO2)
• Cerium Oxide Nanopowder
• Cerium(IV) oxide, fused, pieces, 3-6 mm, 99.9% trace metals basis
• Needlal U15
• CHEBI:79089
• Cerium oxide, 20% in H2O, colloidal dispersion, 0.01-0.02 Micron Particles, pH 3.0
• Cerium(IV) oxide, dispersion, 20 wt. % colloidal dispersion in 2.5% acetic acid, 30-50 nm avg. part. size
• UNII-619G5K328Y
• DTXCID2020214
• EC 215-150-4
• Cerium(IV) oxide, polishing compound, 2oz (57g)
• Needlal W10-01
• Cerium(IV) oxide, NanoArc CE-6440, 25% in H2O, colloidal dispersion
• Cerium(IV) oxide, >=99.0%
• Cerium(IV) oxide, puriss.
• Cerium(IV) oxide, nanopowder, <25 nm particle size (BET)
• Cerium Oxydatum
• Cerium(4+) oxide
• Cerium(IV) oxide (99.9%-Ce) (REO)
• Cerium Oxide Powder / CeO2 Powder
• Cerium(IV)dioxide
• NS00129461
• 619G5K328Y
• Cerium(IV) oxide, powder, <5 mum, 99.9% trace metals basis
• Cerium(IV) Oxide, Hydrated
• Needlal W15
• Molycomp 5310
• Cerium(IV) oxide, powder, 99.995% trace metals basis
• EINECS 215-150-4
• Cerium(IV) Oxide

• MDL： MFCD00010933
• Inchi： 1S/Ce.2O
• InChI Key： CETPSERCERDGAM-UHFFFAOYSA-N
• SMILES： [Ce](=O)=O

Computed Properties

• Exact Mass: 171.89500
• Monoisotopic Mass: 171.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Light brown powder or cubic crystal, but generally light yellow, CaF2 type structure, refractory.
• Density: 7.13 g/mL at 25 °C(lit.)
• Melting Point: 2600 ºC
• Boiling Point: No data available
• Flash Point: °C
• Solubility: Solubility in water: insoluble; Solubility in other solvents: soluble in acids
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable, but absorbs carbon dioxide from the air.
• PSA: 34.14000
• LogP: -0.23760
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water
• Merck: 14,1989

Cerium(IV) Oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H303,H313,H333,H302
• Warning Statement： P304+P312,P312,P264,P270,P330,P501,301+P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26-S24/25-S23
• RTECS：FK6310000
• Hazardous Material Identification：
• HazardClass：8
• Toxicity：LD50 orally in rats: >5.0 g/kg (Lambert)
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide oxides
• Other Element Metal
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cerium(IV) Oxide

Cerium(IV) Oxide (CAS No: 1306-38-3) in Modern Chemical and Biomedical Applications

Cerium(IV) Oxide, chemically represented as CeO₂, is a compound of significant interest in the fields of catalysis, material science, and biomedical applications. With a CAS number of 1306-38-3, this inorganic oxide has garnered attention due to its unique redox properties and versatility. The compound's ability to exist in multiple oxidation states makes it a valuable catalyst and a potential therapeutic agent in various biomedical contexts.

The structural and electronic properties of Cerium(IV) Oxide stem from its +4 oxidation state, which allows for efficient electron transfer processes. This characteristic is particularly relevant in catalytic applications, where the compound can facilitate redox reactions without being consumed. Recent studies have highlighted its role in enhancing the efficiency of heterogeneous catalysts used in environmental remediation and energy conversion processes.

In the realm of biomedical research, Cerium(IV) Oxide has been explored for its potential as an antioxidant and anti-inflammatory agent. Its ability to scavenge reactive oxygen species (ROS) has led to investigations into its use as a therapeutic supplement for oxidative stress-related diseases. For instance, studies have demonstrated its efficacy in reducing inflammation and protecting against cellular damage in models of neurodegenerative disorders.

One of the most intriguing aspects of Cerium(IV) Oxide is its biocompatibility and low toxicity profile, which makes it suitable for medical applications. Researchers have investigated its use in drug delivery systems, where it can act as a carrier for therapeutic molecules. The compound's stability under physiological conditions ensures that it can maintain its structural integrity while releasing drugs at targeted sites within the body.

The catalytic properties of Cerium(IV) Oxide have also been leveraged in the development of novel materials with enhanced performance characteristics. For example, researchers have incorporated this oxide into polymers and ceramics to improve their mechanical strength and thermal stability. These advancements are particularly relevant in the aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

Recent breakthroughs in nanotechnology have further expanded the applications of Cerium(IV) Oxide. Nanoparticles of this compound exhibit unique optical and electrical properties that make them suitable for use in sensors, photovoltaic devices, and even quantum computing components. The ability to manipulate the size and shape of these nanoparticles allows for fine-tuning their properties to meet specific application requirements.

The environmental impact of using Cerium(IV) Oxide has also been a focus of research. Studies have shown that this compound can effectively degrade pollutants such as organic dyes and pesticides when used as a photocatalyst. Its efficiency in breaking down harmful substances without generating toxic byproducts makes it an attractive option for sustainable environmental remediation strategies.

In conclusion, the multifaceted properties of Cerium(IV) Oxide (CAS No: 1306-38-3) make it a versatile material with broad applications across multiple scientific disciplines. From enhancing catalytic processes to serving as a potential therapeutic agent, this compound continues to be at the forefront of innovation. As research progresses, we can expect to see even more sophisticated applications emerge, further solidifying its importance in modern chemistry and biomedicine.